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Compound of Interest

Compound Name:
Cyclopropyltriphenylphosphonium

bromide

Cat. No.: B044507 Get Quote

Essential Safety and Handling Guide for
Cyclopropyltriphenylphosphonium Bromide
For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of chemical reagents is paramount. This document provides immediate and

essential safety, operational, and disposal guidance for Cyclopropyltriphenylphosphonium
bromide (CAS No: 14114-05-7). Adherence to these procedures is critical for ensuring a safe

laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Cyclopropyltriphenylphosphonium bromide is harmful if swallowed, in contact with skin, or

if inhaled.[1] It causes skin irritation and serious eye irritation, and may cause respiratory

irritation.[1] Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical goggles

conforming to EN166 or

equivalent standards.[1] A face

shield may be necessary for

splash-prone procedures.

To prevent eye contact which

can cause serious irritation.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, inspect

before use), a lab coat, and

protective clothing are

necessary to prevent skin

contact.[1][2]

The substance is harmful in

contact with skin and causes

skin irritation.[1]

Respiratory Protection

A NIOSH-approved N95 dust

mask or equivalent respirator

should be used when handling

the solid form to avoid

inhalation of dust particles.

Use in a well-ventilated area or

under a chemical fume hood.

[1][3]

Inhalation of dust may cause

respiratory tract irritation.[1]

Safe Handling and Storage
Proper handling and storage are crucial to maintain the chemical's integrity and prevent

accidental exposure.

Handling:

Avoid all personal contact, including inhalation of dust.[1]

Use in a well-ventilated area and prevent the concentration of dust in low-lying areas.[1]

Do not eat, drink, or smoke when using this product.[1][4]
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Wash hands and any exposed skin thoroughly after handling.[1][3]

Contaminated work clothing should be laundered separately before reuse.[1]

Storage:

Store in original, tightly sealed containers in a cool, dry, and well-ventilated place.[1]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.

[3]

Store in a locked-up area.[1][3]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of fresh,

running water for at least 15 minutes, holding

the eyelids open.[1][3][5] Seek immediate

medical attention.[1][3]

Skin Contact

Remove all contaminated clothing and shoes

immediately.[3] Wash the affected area

thoroughly with soap and plenty of water.[4][5] If

skin irritation occurs, seek medical advice.[1]

Inhalation

Move the victim to fresh air and keep them in a

position comfortable for breathing.[1][4][5] If the

person is not breathing, give artificial respiration.

[3] Seek medical attention if you feel unwell.[4]

[6]

Ingestion

Do NOT induce vomiting.[3][5] Rinse the mouth

with water and give a glass of water to drink.[1]

Seek immediate medical attention or call a

poison control center.[3][6]
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Spill and Disposal Procedures
Spill Management:

In the event of a spill, evacuate the area and ensure adequate ventilation.

Containment: Prevent the spillage from entering drains or waterways.[1]

Clean-up (Dry Spill):

Wear full personal protective equipment, including respiratory protection.[1]

Use dry clean-up procedures to avoid generating dust.[1]

Carefully sweep or vacuum up the spilled material.[1]

Place the collected material into a clean, dry, sealable, and properly labeled container for

disposal.[1]

Decontamination: Wash the spill area thoroughly with large amounts of water.[1]

Disposal:

Dispose of Cyclopropyltriphenylphosphonium bromide and its containers in accordance

with local, state, and federal regulations.[1] This may involve sending it to an authorized

hazardous or special waste collection point.[1] Do not dispose of it with normal household

waste.
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Workflow for Safe Handling of Cyclopropyltriphenylphosphonium Bromide

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

- N95 Respirator

Prepare Well-Ventilated Workspace
(e.g., Fume Hood)

Weigh Solid Compound

Proceed to Handling

Dissolve in Solvent

Perform Chemical Reaction

Decontaminate Glassware

Proceed to Cleanup

Dispose of Chemical Waste in
Designated Hazardous Waste Container

Remove and Dispose of
Contaminated PPE Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Cyclopropyltriphenylphosphonium bromide.
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Physical and Chemical Properties
Property Value

Molecular Formula C₂₁H₂₀PBr

Molecular Weight 383.26 g/mol

Appearance White solid[7]

Melting Point 178-181 °C

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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